Cas no 2680819-39-8 (tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate
• CAS No: 2680819-39-8
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• CID: 5635810
• PubChem ID: 165930672
• Update Time: 2025-06-15

tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate
• 2680819-39-8
• EN300-28293937

• Inchi： 1S/C12H15BrClNO2/c1-12(2,3)17-11(16)15(4)9-7-5-6-8(14)10(9)13/h5-7H,1-4H3
• InChI Key： DEOJDOXSFVQNMG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1N(C)C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 318.99747g/mol
• Monoisotopic Mass: 318.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate

Introduction to tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate (CAS No. 2680819-39-8)

tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate (CAS No. 2680819-39-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The combination of a tert-butyl group, a bromo-chlorophenyl moiety, and a methylcarbamate functionality imparts distinct chemical and biological properties that make it an intriguing candidate for various scientific investigations.

The chemical structure of tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate is composed of a tert-butyl group attached to a carbamate, which is further linked to a 2-bromo-3-chlorophenyl ring. The tert-butyl group provides steric hindrance and stability, while the bromo-chlorophenyl moiety introduces halogenated functionalities that can influence the compound's reactivity and binding properties. The methylcarbamate functionality adds an additional layer of complexity, contributing to the compound's overall reactivity and potential biological activity.

In recent years, there has been a growing interest in the use of halogenated compounds in drug discovery and development. The presence of bromine and chlorine atoms in tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate can enhance the compound's lipophilicity, which is crucial for improving its bioavailability and cellular uptake. This makes it particularly suitable for applications where enhanced penetration through biological membranes is desired.

The carbamate functionality in tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate is known for its ability to form reversible covalent bonds with biological targets, such as enzymes and receptors. This property has been exploited in the design of prodrugs and reversible inhibitors, which can offer improved pharmacokinetic profiles and reduced toxicity compared to their irreversible counterparts. The tert-butyl group, with its bulky nature, can also influence the conformational flexibility of the molecule, potentially affecting its binding affinity and selectivity.

Recent studies have explored the potential of tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate as a scaffold for the development of new therapeutic agents. For instance, researchers have investigated its use as a starting point for the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. The unique combination of functional groups in this compound allows for a wide range of chemical modifications, enabling the fine-tuning of its pharmacological properties to meet specific therapeutic needs.

In the context of medicinal chemistry, tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate has been used as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an attractive choice for multi-step synthetic routes, where controlled transformations are essential. Additionally, the compound's solubility properties can be tailored through various solvents and conditions, facilitating its use in both laboratory-scale experiments and large-scale production processes.

The safety profile of tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate is another important consideration in its application. While detailed toxicological studies are ongoing, preliminary data suggest that it exhibits low toxicity at relevant concentrations. This makes it suitable for use in preclinical studies and early-stage clinical trials. However, as with any chemical compound, appropriate handling and safety measures should be followed to ensure safe usage.

In conclusion, tert-butyl N-(2-bromo-3-chlorophenyl)-N-methylcarbamate (CAS No. 2680819-39-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups offer opportunities for the development of novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new insights into its behavior and potential uses, making it an exciting area of study for scientists and researchers alike.